(2-Ethyl-4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride
Overview
Description
“(2-Ethyl-4-methyl-1,3-oxazol-5-yl)methanamine” is a compound with the molecular weight of 126.16 . It’s a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “(2-Ethyl-4-methyl-1,3-oxazol-5-yl)methanamine” is1S/C6H10N2O/c1-2-6-8-4-5(3-7)9-6/h4H,2-3,7H2,1H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“(2-Ethyl-4-methyl-1,3-oxazol-5-yl)methanamine” is a liquid at room temperature .Scientific Research Applications
Antibacterial Applications
This compound has shown potential in enhancing the effectiveness of antibiotics against resistant bacteria. It has been observed to potentiate the action of carbapenems and aminoglycosides against gram-positive bacteria like Enterococcus faecium and Enterococcus faecalis, as well as gram-negative bacteria such as Escherichia coli .
Antiglaucomatous Drug Development
The compound has been identified as a promising drug candidate named oxazopt for the treatment of glaucoma. It acts as an isoform-selective inhibitor of human carbonic anhydrase II, which is a target for glaucoma treatment .
Antimonooxidase Activity
In addition to its antibacterial properties, this compound has demonstrated an antimonooxidase effect in vitro. This suggests potential applications in the treatment of conditions associated with monoamine oxidase, such as depression .
Synthesis of 1,3-Oxazoles
The compound is involved in the synthesis of 1,3-oxazoles, which are important heterocyclic compounds. These oxazoles have various applications in organic chemistry and pharmaceuticals .
Arylation and Alkenylation of Oxazoles
It serves as a precursor for the arylation and alkenylation of oxazoles, which is a critical step in the synthesis of complex molecules for pharmaceuticals and materials science .
Development of Anti-Infective Drugs
The inhibition of human carbonic anhydrases by this compound has implications in the development of modern anti-infective drugs, addressing the growing concern of antibiotic resistance .
Oncology Research
The compound’s role as a carbonic anhydrase inhibitor also extends to oncology, where it may be used in the development of cancer therapeutics .
Treatment of Epilepsy
Its inhibitory effect on carbonic anhydrases suggests potential applications in the treatment of epilepsy, providing a new avenue for antiepileptic drug development .
Safety and Hazards
properties
IUPAC Name |
(2-ethyl-4-methyl-1,3-oxazol-5-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O.ClH/c1-3-7-9-5(2)6(4-8)10-7;/h3-4,8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANYNVJVGLLUJRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(O1)CN)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethyl-4-methyl-1,3-oxazol-5-yl)methanamine hydrochloride | |
CAS RN |
1803606-83-8 |
Source
|
| Record name | 5-Oxazolemethanamine, 2-ethyl-4-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803606-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(Aminomethyl)phenyl]-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride](/img/structure/B1382477.png)
![4-[(thiophen-3-yl)methyl]-1H-imidazole hydrochloride](/img/structure/B1382483.png)
![4-[(4-Methyl-1,3-thiazol-5-yl)formamido]butanoic acid hydrochloride](/img/structure/B1382489.png)
